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Compound of Interest

Compound Name: 6-Mercaptopurine Monohydrate

Cat. No.: B000223 Get Quote

Audience: This guide is intended for researchers, scientists, and drug development

professionals who handle 6-Mercaptopurine Monohydrate in a laboratory setting.

Disclaimer: This document provides summary guidance. Always consult the full Safety Data

Sheet (SDS) for 6-Mercaptopurine Monohydrate and your institution's specific safety

protocols before handling this compound.

Immediate Safety Information
6-Mercaptopurine Monohydrate is a potent cytotoxic and hazardous substance that requires

careful handling to minimize exposure risks.[1][2] Key hazards include:

Toxicity: Harmful or toxic if swallowed.[1][3][4][5]

Reproductive Hazards: May impair fertility and is suspected of damaging the unborn child.[1]

[3][4][5][6]

Carcinogenicity and Mutagenicity: Suspected of causing cancer and genetic defects.[1][3][4]

[5][6]

Irritation: Causes skin, eye, and respiratory irritation.[1][4][5]

In case of exposure, seek immediate medical attention and refer to the specific first aid

measures outlined in the product's SDS.
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Personal Protective Equipment (PPE) Requirements
The following PPE is mandatory when handling 6-Mercaptopurine Monohydrate to establish

a primary barrier against exposure.[7]

PPE Category Item Specification

Hand Protection Gloves

Double gloving with

chemotherapy-tested nitrile

gloves is recommended.

Select gloves based on their

resistance to permeation by

cytotoxic drugs.[8]

Body Protection Gown/Lab Coat

Disposable, fluid-resistant

gown with long sleeves and

closed front.

Eye Protection Safety Glasses/Goggles

ANSI Z87.1-compliant safety

glasses with side shields or

chemical splash goggles.[9] A

face shield may be required if

there is a risk of splashing.[7]

[9]

Respiratory Protection Mask/Respirator

A surgical mask should be

worn at a minimum, especially

when handling powders to

prevent inhalation of airborne

particles.[7] For tasks with a

higher risk of aerosol

generation, a NIOSH-approved

respirator (e.g., N95) may be

necessary based on a risk

assessment.

Operational Plan for Handling
Adherence to a strict operational workflow is critical to ensure safety.
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1. Preparation:

Designate a specific area for handling 6-Mercaptopurine Monohydrate, preferably within a

ventilated enclosure such as a chemical fume hood or a biological safety cabinet.

Ensure all necessary PPE is available and has been inspected for integrity.

Have a spill kit readily accessible.

2. Weighing and Aliquoting:

Handle the solid form of the compound carefully to avoid generating dust.[1]

If possible, use a powder-handling enclosure or a chemical fume hood.

Use dedicated, clearly labeled equipment (spatulas, weigh boats, etc.).

3. Solution Preparation:

Prepare solutions within a ventilated enclosure.

Add the solid to the solvent slowly to prevent splashing.

6-Mercaptopurine Monohydrate is soluble in dilute solutions of alkali hydroxides and hot

alcohol.[1] It is practically insoluble in water.[10][11]

4. Post-Handling:

Decontaminate all work surfaces with an appropriate cleaning solution (e.g., soap and

water).[7]

Carefully remove and dispose of PPE as contaminated waste.

Wash hands thoroughly with soap and water after removing gloves.[4]

Disposal Plan
All waste contaminated with 6-Mercaptopurine Monohydrate must be treated as hazardous

or cytotoxic waste and disposed of according to institutional and regulatory guidelines.[1][2]
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1. Waste Segregation:

Solid Waste: Contaminated gloves, gowns, bench paper, and other disposable materials

should be placed in a clearly labeled, sealed plastic bag or a designated cytotoxic waste

container.[7][12]

Liquid Waste: Unused solutions should be collected in a designated, sealed, and clearly

labeled hazardous waste container. Do not pour down the drain.[3][13]

Sharps: Contaminated needles, syringes, or other sharps must be disposed of in a

designated sharps container for cytotoxic waste.

2. Final Disposal:

All waste containers must be sealed and stored in a secure, designated area for hazardous

waste pickup.

Follow all local, state, and federal regulations for the disposal of cytotoxic waste.[1]

Spill Management Plan
In the event of a spill, prompt and safe cleanup is crucial.[2]

1. Immediate Actions:

Alert others in the vicinity and restrict access to the spill area.

If the substance has come into contact with skin or eyes, follow the first-aid procedures in the

SDS.

2. Spill Cleanup:

Don appropriate PPE, including double gloves, a gown, eye protection, and respiratory

protection.

For solid spills: Gently cover the spill with damp absorbent material to avoid raising dust.[12]

Carefully sweep or vacuum the material into a designated cytotoxic waste container.[1] A

vacuum cleaner must be fitted with a HEPA filter.[1]
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For liquid spills: Cover the spill with absorbent material from a spill kit.

Once the material is collected, decontaminate the spill area with an appropriate cleaning

agent.

Dispose of all cleanup materials as cytotoxic waste.

Workflow for Safe Handling of 6-Mercaptopurine
Monohydrate
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Caption: Workflow for the safe handling of 6-Mercaptopurine Monohydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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